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Compound of Interest

Compound Name: s-Allylglycine

Cat. No.: B555423

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-
by-step procedures for the proper disposal of S-Allylglycine, a crucial aspect of laboratory
safety and environmental responsibility. Adherence to these protocols is vital to mitigate risks
and ensure compliance with regulatory standards.

Key Safety and Handling Information

S-Allylglycine is classified as an irritant, causing skin, eye, and respiratory irritation.[1][2][3]
Therefore, appropriate personal protective equipment (PPE) must be worn at all times when
handling this compound. This includes safety goggles, chemical-resistant gloves, and a lab
coat.[1][3][4] All handling should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of dust or aerosols.[1][3][5]

Quantitative Data Summary

While specific quantitative limits for the disposal of S-Allylglycine are not readily available in
public documentation, the following table summarizes its key identifiers and hazard
classifications, which inform the necessary disposal precautions.
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Property Data

Chemical Name (S)-2-aminopent-4-enoic acid

L-Allylglycine, (S)-(-)-2-Amino-4-pentenoic

Synonyms acid[1]
Molecular Formula C5H9NO2[2]
Molecular Weight 115.13 g/mol [2]
CAS Number 16338-48-0[2][3]
H315: Causes skin irritationH319: Causes
GHS Hazard Statements serious eye irritationH335: May cause

respiratory irritation[1][2][3]

P261: Avoid breathing
dust/fume/gas/mist/vapors/sprayP280: Wear
] protective gloves/protective clothing/eye
GHS Precautionary Statements ] ] )
protection/face protectionP501: Dispose of
contents/container to an approved waste

disposal plant[2]

Step-by-Step Disposal Protocol

The proper disposal of S-Allylglycine and its associated waste is a critical component of
laboratory safety. The following protocol outlines the necessary steps for managing different
forms of S-Allylglycine waste.

Methodology:

» Personal Protective Equipment (PPE) Verification: Before commencing any disposal
procedures, ensure you are wearing the appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles with side shields, and a lab coat.

» Waste Container Selection and Labeling:

o Obtain designated hazardous waste containers from your institution's Environmental
Health and Safety (EHS) department.
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o Ensure you have separate, clearly labeled containers for solid and liquid waste.

o Labels must include the words "Hazardous Waste," the full chemical name ("S-
Allylglycine"), and the approximate concentration and quantity.

e Waste Segregation and Collection:
o Solid Waste:

» Collect any unused or expired solid S-Allylglycine in its original container or a clearly
labeled, sealed waste bag.

» Place this container within the designated solid hazardous waste container.

» Contaminated disposables such as weigh boats, gloves, and wipes must also be placed
in the solid hazardous waste container.[6]

o Agueous/Liquid Waste:

» Collect all aqueous solutions containing S-Allylglycine in a designated aqueous
hazardous waste container.

» Do not mix with other solvent waste streams unless explicitly permitted by your
institution's EHS guidelines.

o Contaminated Labware:

» Disposable Labware: Items such as pipette tips and plastic tubes that have come into
contact with S-Allylglycine should be disposed of in the solid hazardous waste
container.[6]

» Non-disposable Labware: Glassware should be decontaminated by rinsing with a
suitable solvent (e.g., ethanol or isopropanol). This rinsate must be collected and
disposed of as hazardous liquid waste.[6] Following decontamination, the glassware
can be washed according to standard laboratory procedures.

e Spill Management:
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o In the event of a spill, immediately restrict access to the area.

o For minor spills of solid material, carefully sweep up the material, avoiding dust
generation, and place it in the designated solid hazardous waste container.[4][7]

o Clean the spill area with a suitable decontaminating solution, and collect all cleaning
materials as hazardous waste.

o For major spills, evacuate the area and contact your institution's EHS department
immediately.

o Container Management and Storage:
o Ensure all waste containers are securely sealed when not in use.[4][8]

o Store waste containers in a designated, well-ventilated secondary containment area, away
from incompatible materials such as strong oxidizing agents.[4][5]

» Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department.

o Do not dispose of S-Allylglycine down the drain or in regular trash. Disposal must be
conducted in accordance with all local, state, and federal regulations.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of S-Allylglycine.
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Caption: Workflow for the segregation and disposal of S-Allylglycine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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